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Compound of Interest

Compound Name: 4-Methoxybenzenethiol

Cat. No.: B147237 Get Quote

Essential Safety and Handling Guide for 4-
Methoxybenzenethiol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Methoxybenzenethiol (also known as 4-

methoxythiophenol or 4-mercaptoanisole) in a laboratory environment. Adherence to these

guidelines is critical for ensuring the safety of researchers, scientists, and drug development

professionals.

Hazard Summary
4-Methoxybenzenethiol is a hazardous substance that poses several risks to health. It is

harmful if swallowed, inhaled, or in contact with skin.[1] It causes skin irritation and serious eye

irritation.[2][3] Additionally, it may cause respiratory irritation.[3] This chemical is also noted to

be air-sensitive and has a stench.[2][4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is mandatory to prevent

exposure. The following PPE should be worn at all times when handling 4-
Methoxybenzenethiol:

Eye and Face Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are

required. A face shield should be worn over safety glasses, particularly when there is a risk
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of splashing.[5]

Skin Protection:

Gloves: Chemical-resistant gloves are mandatory. It is advisable to establish a regular

replacement schedule to ensure they are renewed before permeation by the chemical.[6]

Protective Clothing: A lab coat or coveralls should be worn and buttoned completely. For

larger quantities or in situations with a higher risk of exposure, an impervious suit may be

necessary.[5][6]

Footwear: Safety footwear that covers and protects the entire foot is required in areas

where chemicals are used or stored. The material of the footwear should be compatible

with the chemicals being handled.[6]

Respiratory Protection: All handling of 4-Methoxybenzenethiol should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.[2][7] If ventilation is

inadequate or in the event of a spill, a NIOSH-approved respirator with an appropriate

cartridge should be used. For significant exposures, a self-contained breathing apparatus

(SCBA) may be necessary.[5][8]

Property Value

Chemical Formula C7H8OS

Molecular Weight 140.2 g/mol

Appearance Colorless to light orange to yellow clear liquid

Boiling Point 227 °C

Flash Point 96 °C / 204.8 °F

Specific Gravity 1.140

Water Solubility Insoluble

CAS Number 696-63-9
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Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Work Area: Designate a specific area within a certified chemical fume hood for all handling

activities.[5][7]

Decontamination: Ensure the work surface is clean before and after each use. A spill kit

should be readily accessible.[5]

Weighing: If weighing the liquid, transfer it using a calibrated pipette or syringe inside the

fume hood to prevent contamination of the balance and surrounding areas.[5]

2. Experimental Use:

Transfers: When transferring the liquid, do so carefully to avoid splashes and the generation

of aerosols.

Temperature Control: Be mindful of potentially exothermic reactions and have an ice bath

available for cooling if necessary.[5]

Incompatibilities: Keep 4-Methoxybenzenethiol away from strong oxidizing agents and

strong bases.[4]

3. Post-Experiment:

Quenching: If required, carefully quench the reaction within the fume hood.[5]

Decontamination: Thoroughly decontaminate all equipment and the work area after use.

Disposal Plan
Proper disposal of 4-Methoxybenzenethiol and any contaminated materials is crucial to

prevent environmental contamination and ensure safety.

Waste Segregation: All waste contaminated with 4-Methoxybenzenethiol, including gloves,

pipette tips, and paper towels, must be collected in a dedicated and clearly labeled
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hazardous waste container.[5]

Liquid Waste: Collect all liquid waste containing this chemical in a sealed, properly labeled

container. Do not mix with other waste streams unless their compatibility has been

confirmed.[5]

Disposal Compliance: Dispose of all waste in accordance with federal, state, and local

regulations. This may involve incineration in a chemical incinerator equipped with an

afterburner and scrubber.[2]

Emergency Procedures
Spills: In the event of a spill, evacuate the area and ensure adequate ventilation.[9] Remove

all sources of ignition.[9] Absorb the spill with an inert material such as vermiculite, sand, or

earth, and place it in a suitable, closed container for disposal.[7]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[2][9]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water. Seek medical attention if irritation persists.[2][10]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses

if present and easy to do. Continue rinsing. Seek immediate medical attention.[2][9]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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